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molecular formula C8H7ClFNO B1584712 4'-Chloro-2'-fluoroacetanilide CAS No. 59280-70-5

4'-Chloro-2'-fluoroacetanilide

Cat. No. B1584712
CAS RN: 59280-70-5
M. Wt: 187.6 g/mol
InChI Key: GVRKNSAEOVXHOS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05726126

Procedure details

A mixture of 4'-chloro-2'-fluoroacetanilide (51 g, 0.272 mol) in concentrated sulfuric acid (100 mL) is cooled to 0° C., treated with nitric acid (90% real, 14 mL, 0.300 mol) over 45 minutes, stirred for 10 minutes, and poured onto ice. The resultant aqueous mixture is filtered to obtain a tan solid which is washed with water, dried overnight, and recrystallized from a chloroform/hexanes (17:1) solution to give the title product as a yellow solid.
Name
4'-chloro-2'-fluoroacetanilide
Quantity
51 g
Type
reactant
Reaction Step One
Name
sulfuric acid
Quantity
100 mL
Type
solvent
Reaction Step One
Name
nitric acid
Quantity
14 mL
Type
reactant
Reaction Step Two
Name
title product

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:11]=[CH:10][C:5]([NH:6][C:7](=[O:9])[CH3:8])=[C:4]([F:12])[CH:3]=1.[N+:13]([O-])([OH:15])=[O:14]>S(=O)(=O)(O)O>[Cl:1][C:2]1[C:11]([N+:13]([O-:15])=[O:14])=[CH:10][C:5]([NH:6][C:7](=[O:9])[CH3:8])=[C:4]([F:12])[CH:3]=1

Inputs

Step One
Name
4'-chloro-2'-fluoroacetanilide
Quantity
51 g
Type
reactant
Smiles
ClC1=CC(=C(NC(C)=O)C=C1)F
Name
sulfuric acid
Quantity
100 mL
Type
solvent
Smiles
S(O)(O)(=O)=O
Step Two
Name
nitric acid
Quantity
14 mL
Type
reactant
Smiles
[N+](=O)(O)[O-]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
0 °C
Stirring
Type
CUSTOM
Details
stirred for 10 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
poured onto ice
FILTRATION
Type
FILTRATION
Details
The resultant aqueous mixture is filtered
CUSTOM
Type
CUSTOM
Details
to obtain a tan solid which
WASH
Type
WASH
Details
is washed with water
CUSTOM
Type
CUSTOM
Details
dried overnight
Duration
8 (± 8) h
CUSTOM
Type
CUSTOM
Details
recrystallized from a chloroform/hexanes (17:1) solution

Outcomes

Product
Details
Reaction Time
 10 min
Name
title product
Type
product
Smiles
ClC1=CC(=C(NC(C)=O)C=C1[N+](=O)[O-])F

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.